Cas no 1107631-96-8 (Lucensimycin F)
Lucensimycin F structure
Product Name:Lucensimycin F
CAS No:1107631-96-8
MF:C46H62N2O21S
MW:1011.05029439926
CID:6765093
Update Time:2024-03-03
Lucensimycin F Chemical and Physical Properties
Names and Identifiers
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- Lucensimycin F
- Lucensimycin G
-
- Inchi: 1S/C46H62N2O21S/c1-18-26(66-20(3)51)14-24-23(31(18)54)12-11-21-13-22(9-7-5-6-8-10-29(52)53)46(43(64)45(21,24)4)40(62)28(68-44(46)65)17-70-16-25(47-19(2)50)41(63)48-30-33(56)32(55)27(15-49)67-42(30)69-39-37(60)35(58)34(57)36(59)38(39)61/h5-12,18,21-28,30-39,42,49,54-61H,13-17H2,1-4H3,(H,47,50)(H,48,63)(H,52,53)/t18-,21-,22+,23+,24-,25+,26+,27-,28-,30+,31+,32+,33+,34?,35-,36+,37-,38-,39?,42+,45-,46-/m0/s1
- InChI Key: UVXKPNMTXXZBGO-AULCHTAUSA-N
- SMILES: C[C@@H]1[C@@H](O)[C@@H]2C=C[C@H]3C[C@@H](C=CC=CC=CC(O)=O)[C@@]4(C(=O)O[C@@H](CSC[C@@H](NC(C)=O)C(N[C@H]5[C@@H](OC6[C@@H](O)[C@H](O)C(O)[C@H](O)[C@@H]6O)O[C@@H](CO)[C@@H](O)[C@@H]5O)=O)C4=O)C(=O)[C@@]3([C@H]2C[C@H]1OC(C)=O)C
Computed Properties
- Hydrogen Bond Donor Count: 12
- Hydrogen Bond Acceptor Count: 23
- Heavy Atom Count: 70
- XLogP3: -1.265
Lucensimycin F Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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